Cas no 1047670-79-0 (5,10-Diethyltetradecane-7,8-dione)

5,10-Diethyltetradecane-7,8-dione is a symmetrical diketone compound featuring a 14-carbon backbone with ethyl substituents at the 5 and 10 positions. Its structure, characterized by the presence of two ketone groups at the 7 and 8 positions, makes it a valuable intermediate in organic synthesis, particularly for the preparation of complex hydrocarbons and functionalized derivatives. The compound's defined molecular architecture ensures consistent reactivity, facilitating controlled transformations in applications such as polymer chemistry, ligand design, and specialty chemical synthesis. Its stability under standard conditions and predictable behavior in reduction or condensation reactions enhance its utility in research and industrial processes requiring precise molecular frameworks.

5,10-Diethyltetradecane-7,8-dione structure

1047670-79-0 structure

Product Name:5,10-Diethyltetradecane-7,8-dione

CAS No:1047670-79-0

MF:C₁₈H₃₄O₂

MW:282.461366176605

CID:5069375

PubChem ID:88863090

Update Time:2025-06-26

5,10-Diethyltetradecane-7,8-dione Chemical and Physical Properties

Names and Identifiers

- 5,10-diethyltetradecane-7,8-dione
- 5,10-Diethyltetradecane-7,8-dione
- Inchi： 1S/C18H34O2/c1-5-9-11-15(7-3)13-17(19)18(20)14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3
- InChI Key： ICDJPZFIENJJJQ-UHFFFAOYSA-N
- SMILES： O=C(C(CC(CC)CCCC)=O)CC(CC)CCCC

Computed Properties

Exact Mass: 282.255880323g/mol
Monoisotopic Mass: 282.255880323g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 13
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.5
Topological Polar Surface Area: 34.1

5,10-Diethyltetradecane-7,8-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D104760-1000mg	5,10-Diethyltetradecane-7,8-dione	1047670-79-0	1g	$1194.00	2023-05-18
TRC	D104760-100mg	5,10-Diethyltetradecane-7,8-dione	1047670-79-0	100mg	$155.00	2023-05-18
TRC	D104760-500mg	5,10-Diethyltetradecane-7,8-dione	1047670-79-0	500mg	$620.00	2023-05-18
TRC	D104760-1g	5,10-Diethyltetradecane-7,8-dione	1047670-79-0	1g	$ 990.00	2022-06-06
TRC	D104760-750mg	5,10-Diethyltetradecane-7,8-dione	1047670-79-0	750mg	$ 800.00	2023-09-08

5,10-Diethyltetradecane-7,8-dione Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341

Related Categories

Additional information on 5,10-Diethyltetradecane-7,8-dione

Recent Advances in the Study of 5,10-Diethyltetradecane-7,8-dione (CAS: 1047670-79-0) in Chemical Biology and Pharmaceutical Research

The compound 5,10-Diethyltetradecane-7,8-dione (CAS: 1047670-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5,10-Diethyltetradecane-7,8-dione, which serves as a key intermediate in the preparation of more complex bioactive molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced catalytic systems and green chemistry principles. These advancements have facilitated its broader application in medicinal chemistry and drug discovery.

In terms of biological activity, preliminary investigations suggest that 5,10-Diethyltetradecane-7,8-dione exhibits promising pharmacological properties, including anti-inflammatory and antimicrobial effects. Mechanistic studies indicate that the compound may interact with specific cellular targets, such as enzymes involved in inflammatory pathways, thereby modulating their activity. These findings open new avenues for the development of targeted therapies for inflammatory diseases and infections.

Furthermore, the compound's potential as a scaffold for drug design has been explored in recent research. Its unique diketone structure allows for the introduction of various functional groups, enabling the creation of derivatives with enhanced bioactivity and selectivity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in identifying the most promising derivatives for further development.

Despite these advancements, challenges remain in the clinical translation of 5,10-Diethyltetradecane-7,8-dione-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and realize the full therapeutic potential of this compound.

In conclusion, 5,10-Diethyltetradecane-7,8-dione (CAS: 1047670-79-0) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its synthetic accessibility, diverse biological activities, and potential for structural modification make it a valuable tool for drug discovery. Continued research efforts are expected to yield new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments in the future.